Cas no 2229164-98-9 ((1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropyl)methanol)

• Product Name: (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropyl)methanol
• CAS No: 2229164-98-9
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6037029
• PubChem ID: 165654895
• Update Time: 2025-05-19

(1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropyl)methanol
• (1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}cyclopropyl)methanol
• EN300-1748722
• 2229164-98-9

• Inchi： 1S/C11H16N2O/c14-8-11(4-5-11)9-7-13-6-2-1-3-10(13)12-9/h7,14H,1-6,8H2
• InChI Key： IXVSKGQHPHQZHJ-UHFFFAOYSA-N
• SMILES： OCC1(C2=CN3CCCCC3=N2)CC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropyl)methanol

Introduction to (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropyl)methanol (CAS No. 2229164-98-9)

(1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropyl)methanol, CAS No. 2229164-98-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit remarkable potential in various biological and chemical applications. The unique structural features of this molecule, particularly its imidazo[1,2-a]pyridine and cyclopropyl moieties, make it a valuable scaffold for developing novel therapeutic agents.

The imidazo[1,2-a]pyridine core is a well-documented pharmacophore that is frequently incorporated into drug candidates due to its ability to interact with multiple biological targets. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding, making it particularly relevant in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The cyclopropyl group further enhances the molecular complexity and diversity of this compound, contributing to its unique pharmacological profile.

In recent years, there has been a growing interest in exploring the therapeutic potential of imidazo[1,2-a]pyridine derivatives. Research has demonstrated that these compounds can exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. For instance, studies have shown that certain imidazo[1,2-a]pyridine-based molecules can inhibit the activity of kinases and other enzymes involved in tumor growth and progression. This has spurred significant interest in developing new derivatives with enhanced efficacy and reduced toxicity.

(1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropyl)methanol

One of the most compelling aspects of this compound is its versatility in drug design. The imidazo[1,2-a]pyridine core can be modified in numerous ways to tailor its biological activity. For example, substituents can be introduced at various positions on the ring system to enhance binding affinity or alter metabolic stability. Additionally, the cyclopropyl group provides a handle for further derivatization, allowing chemists to explore new chemical space and uncover previously unexplored pharmacological mechanisms.

The synthesis of (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropyl)methanol

The importance of high-quality starting materials cannot be overstated when synthesizing such complex molecules. Impurities at any stage of the synthesis can lead to side products that complicate downstream processing and analysis. Therefore， rigorous quality control measures are essential throughout the synthetic process to ensure that (1-{5H,6H,7H、8H-imidazo[1、2-a]pyridin-2-yl}cyclopropyl)methanol

In addition to its synthetic challenges， this compound presents unique analytical challenges due to its complex structure. Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy， mass spectrometry (MS)， and high-performance liquid chromatography (HPLC) are essential for confirming its identity and purity. These techniques provide detailed information about the molecular structure， allowing researchers to verify that the synthesized compound matches the intended target molecule.

The biological evaluation of (1-{5H、6H、7H、8H-imidazo[1、2-a]pyridin-2-yl}cyclopropyl)methanol

One particularly exciting area of research involves exploring how modifications to the cyclopropyl group can influence biological activity。 The strained ring system of cyclopropane provides unique electronic properties that can be exploited to enhance binding affinity or alter metabolic stability。 By systematically varying substituents on the cyclopropyl moiety， researchers can fine-tune the pharmacological profile of this compound， leading to more effective drug candidates。

The integration of computational methods into drug discovery has also played a crucial role in understanding the potential of (1-{5H、6H、7H、8H-imidazo[1、2-a]pyridin-2-yl}cyclopropyl)methanol

In conclusion， (1-{5H、6H、7H、8H-imidazo[1、2-a]pyridin-2-yl}cyclopropyl)methanol